Cas no 2219408-27-0 (tert-butyl N-(oxiran-2-yl)methyl-N-(2,2,2-trifluoroethyl)carbamate)

• Product Name: tert-butyl N-(oxiran-2-yl)methyl-N-(2,2,2-trifluoroethyl)carbamate
• CAS No: 2219408-27-0
• MF: C₁₀H₁₆F₃NO₃
• MW: 255.234153747559
• CID: 6188501
• PubChem ID: 165744219
• Update Time: 2025-06-18

tert-butyl N-(oxiran-2-yl)methyl-N-(2,2,2-trifluoroethyl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(oxiran-2-yl)methyl-N-(2,2,2-trifluoroethyl)carbamate
• tert-butyl N-[(oxiran-2-yl)methyl]-N-(2,2,2-trifluoroethyl)carbamate
• 2219408-27-0
• EN300-1708277

• Inchi： 1S/C10H16F3NO3/c1-9(2,3)17-8(15)14(4-7-5-16-7)6-10(11,12)13/h7H,4-6H2,1-3H3
• InChI Key： LVPCQEBWJYAOMZ-UHFFFAOYSA-N
• SMILES： FC(CN(C(=O)OC(C)(C)C)CC1CO1)(F)F

Computed Properties

• Exact Mass: 255.10822786g/mol
• Monoisotopic Mass: 255.10822786g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 42.1Ų

Additional information on tert-butyl N-(oxiran-2-yl)methyl-N-(2,2,2-trifluoroethyl)carbamate

Introduction to tert-butyl N-(oxiran-2-yl)methyl-N-(2,2,2-trifluoroethyl)carbamate (CAS No. 2219408-27-0)

tert-butyl N-(oxiran-2-yl)methyl-N-(2,2,2-trifluoroethyl)carbamate, a compound with the CAS number 2219408-27-0, is a versatile and intriguing molecule that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including an oxirane ring and a trifluoromethyl group, which confer it with a range of chemical and biological properties that make it a valuable intermediate in the synthesis of various pharmaceuticals and materials.

The molecular structure of tert-butyl N-(oxiran-2-yl)methyl-N-(2,2,2-trifluoroethyl)carbamate is particularly noteworthy. The presence of the oxirane ring (an epoxide) provides a highly reactive site for nucleophilic attack, making it an excellent substrate for ring-opening reactions. This reactivity is further enhanced by the presence of the trifluoromethyl group, which imparts significant electronic effects and increases the overall stability of the molecule. The tert-butyl carbamate moiety adds an additional layer of complexity, as it can influence the solubility and reactivity of the compound in different solvents.

In recent years, there has been a growing interest in the use of tert-butyl N-(oxiran-2-yl)methyl-N-(2,2,2-trifluoroethyl)carbamate as a key intermediate in the synthesis of pharmaceuticals. One notable application is in the development of drugs targeting neurological disorders. The trifluoromethyl group can enhance the lipophilicity and metabolic stability of drug candidates, while the oxirane ring can be used to introduce functional groups that improve binding affinity to specific receptors. For example, a recent study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound showed promising activity as inhibitors of specific enzymes involved in neurodegenerative diseases.

Beyond its applications in pharmaceuticals, tert-butyl N-(oxiran-2-yl)methyl-N-(2,2,2-trifluoroethyl)carbamate has also found use in materials science. The unique combination of functional groups makes it suitable for the synthesis of advanced polymers and coatings. Research published in the Journal of Polymer Science highlighted the potential of this compound as a monomer for preparing polymers with enhanced mechanical properties and thermal stability. These polymers have potential applications in various industries, including electronics and aerospace.

The synthetic accessibility of tert-butyl N-(oxiran-2-yl)methyl-N-(2,2,2-trifluoroethyl)carbamate has been extensively studied. Several efficient synthetic routes have been developed to produce this compound on both laboratory and industrial scales. One common approach involves the reaction of tert-butyl 3-bromoazetidine-1-carboxylate with 1-bromo-3-chloropropane followed by nucleophilic substitution with 1-fluoro-1-chloroethane. This multi-step process yields high purity products with good yields, making it suitable for large-scale production.

The safety and environmental impact of tert-butyl N-(oxiran-2-yl)methyl-N-(2,2,2-trifluoroethyl)carbamate have also been evaluated. While it is not classified as a hazardous material under current regulations, proper handling and storage procedures should be followed to ensure workplace safety. Studies have shown that this compound exhibits low toxicity and minimal environmental impact when used under controlled conditions.

In conclusion, tert-butyl N-(oxiran-2-yl)methyl-N-(2,2,2-trifluoroethyl)carbamate (CAS No. 2219408-27-0) is a versatile and valuable compound with a wide range of applications in pharmaceuticals and materials science. Its unique structural features make it an excellent intermediate for synthesizing advanced materials and drug candidates. Ongoing research continues to explore new applications and synthetic methods for this compound, further solidifying its importance in modern chemistry.